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Compound of Interest

Compound Name: 5-iPF2alpha-VI-d11

Cat. No.: B564715 Get Quote

Essential Safety and Handling Guide for 5-
iPF2alpha-VI-d11
This document provides crucial safety and logistical information for the handling and disposal

of 5-iPF2alpha-VI-d11, a deuterated internal standard for the quantification of (±)5-iPF2α-VI.[1]

This guide is intended for researchers, scientists, and professionals in drug development who

may be working with this compound.

Chemical Information:

Identifier Value

Formal Name

(±)5,9α,11α-trihydroxy-(8β)-prosta-6E,14Z-dien-

1-oic-16,16,17,17,18,18,19,19,20,20,20-d11

acid

CAS Number 936565-17-2

Molecular Formula C20H23D11O5

Formulation A solution in ethanol

This data is compiled from the product information sheet provided by Cayman Chemical.[1]
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Immediate Safety Precautions
This material should be treated as hazardous until more toxicological data is available.[2] Direct

contact should be avoided. The following personal protective equipment (PPE) is mandatory

when handling 5-iPF2alpha-VI-d11.

Personal Protective Equipment (PPE) Requirements:

Protection Type Specification Purpose

Eye Protection Safety glasses or goggles
To prevent eye contact with the

solution.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile, neoprene)
To prevent skin absorption.

Body Protection Laboratory coat
To protect skin and personal

clothing.

Respiratory Protection
Use in a well-ventilated area or

under a fume hood.

To avoid inhalation of ethanol

vapors.

Handling and Operational Plan
Step 1: Preparation and Engineering Controls

Ensure a chemical fume hood is operational and available.

Clear the workspace of any unnecessary items.

Have an emergency eyewash station and safety shower readily accessible.

Step 2: Donning PPE

Put on a laboratory coat, ensuring it is fully buttoned.

Wear safety glasses.

Put on chemical-resistant gloves, ensuring they are free of tears or holes.
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Step 3: Handling the Compound

All handling of the 5-iPF2alpha-VI-d11 solution should be performed inside a chemical fume

hood.

Avoid direct contact with the solution.

Use appropriate laboratory equipment (e.g., calibrated micropipettes) for transferring the

solution.

Step 4: Post-Handling

Securely cap the vial containing the 5-iPF2alpha-VI-d11 solution.

Properly store the compound as per manufacturer's recommendations (typically at -20°C).

Decontaminate the work surface.

Disposal Plan
All waste materials contaminated with 5-iPF2alpha-VI-d11 should be considered hazardous

waste.

Waste Segregation and Disposal Workflow:
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Waste Generation

Contaminated Gloves Used Pipette Tips Empty Vial

Designated Hazardous Waste Container

Licensed Waste Disposal Vendor

Click to download full resolution via product page

Caption: Waste disposal workflow for 5-iPF2alpha-VI-d11.

Collect Waste: All disposable materials that have come into contact with the solution, such as

pipette tips and gloves, must be collected.

Segregate: Place all contaminated materials into a clearly labeled, sealed hazardous waste

container.

Dispose: The hazardous waste must be disposed of through a licensed chemical waste

disposal service in accordance with local, state, and federal regulations. Do not dispose of

this chemical down the drain or in regular trash.

Emergency Procedures
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Exposure Type Immediate Action

Eye Contact
Immediately flush eyes with plenty of water for

at least 15 minutes. Seek medical attention.

Skin Contact

Remove contaminated clothing. Wash affected

area with soap and water. Seek medical

attention if irritation persists.

Inhalation
Move to fresh air. If breathing is difficult,

administer oxygen. Seek medical attention.

Ingestion
Do not induce vomiting. Wash out mouth with

water. Seek immediate medical attention.

This guide provides a summary of essential safety information. Users must review the complete

Safety Data Sheet (SDS) provided by the manufacturer before use.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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